N-(2,2-difluoroethyl)-2-iodoaniline
Description
N-(2,2-Difluoroethyl)-2-iodoaniline is an organoiodine compound used in the synthesis of a wide range of pharmaceuticals, agrochemicals, and specialty chemicals. It is also known as 2-iodo-N-(2,2-difluoroethyl)aniline, 2-iodo-2,2-difluoroethanamine, and DFEA. It is a colorless, volatile liquid with a boiling point of 92 °C and a melting point of -45 °C. The compound is soluble in organic solvents such as ether, acetone, and chloroform, and it is slightly soluble in water. It is a versatile reagent that can be used in a variety of synthetic pathways.
Mechanism of Action
The mechanism of action would depend on the specific application of “N-(2,2-difluoroethyl)-2-iodoaniline”. For example, fluorinated polyacrylamides have unique thermoresponsive properties, and their solubility in water can be easily controlled by changing the number of fluorine atoms in N-ethyl groups .
Future Directions
Fluorine-containing organic compounds are increasingly used in new drug development. The selective introduction of fluorine atoms or fluorine-containing groups into organic molecules is a significant area of research . Fluorinated polyacrylamides, for example, have been proposed as alternative fluorine-19 MRI tracers .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(2,2-difluoroethyl)-2-iodoaniline involves the reaction of 2-iodoaniline with 2,2-difluoroethylamine in the presence of a suitable catalyst.", "Starting Materials": [ "2-iodoaniline", "2,2-difluoroethylamine", "Catalyst" ], "Reaction": [ "Add 2-iodoaniline to a reaction flask", "Add 2,2-difluoroethylamine to the reaction flask", "Add a suitable catalyst to the reaction mixture", "Heat the reaction mixture to a suitable temperature and stir for a suitable time", "Cool the reaction mixture and filter the resulting solid", "Wash the solid with a suitable solvent and dry to obtain N-(2,2-difluoroethyl)-2-iodoaniline" ] } | |
CAS RN |
1178753-85-9 |
Product Name |
N-(2,2-difluoroethyl)-2-iodoaniline |
Molecular Formula |
C8H8F2IN |
Molecular Weight |
283.1 |
Purity |
95 |
Origin of Product |
United States |
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